Cas no 117048-60-9 (Phenol,5-[(1Z)-2-(3,4-dimethoxyphenyl)ethenyl]-2,3-dimethoxy-)

• Product Name: Phenol,5-[(1Z)-2-(3,4-dimethoxyphenyl)ethenyl]-2,3-dimethoxy-
• CAS No: 117048-60-9
• MF: C₁₈H₂₀O₅
• MW: 316.348405838013
• CID: 182764
• PubChem ID: 5386528
• Update Time: 2025-04-19

Phenol,5-[(1Z)-2-(3,4-dimethoxyphenyl)ethenyl]-2,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol,5-[(1Z)-2-(3,4-dimethoxyphenyl)ethenyl]-2,3-dimethoxy-
• 5-[(Z)-2-(3,4-dimethoxyphenyl)ethenyl]-2,3-dimethoxyphenol
• combretastatin A5
• 5-(2-(3,4-Dimethoxyphenyl)ethenyl)-2,3-dimethoxy-(Z)phenol
• Combretastatin A-5
• Combretastatin A-6
• Phenol, 5-(2-(3,4-dimethoxyphenyl)ethenyl)-2,3-dimethoxy-(Z)-
• (Z)-3',4,4',5-Tetramethoxy-3-hydroxystilbene
• 2,3-Dimethoxy-5-[(Z)-3,4-dimethoxystyryl]phenol
• DTXSID701188478
• 5-[(1Z)-2-(3,4-Dimethoxyphenyl)ethenyl]-2,3-dimethoxyphenol
• 117048-60-9
• Combretastatins A-5
• NSC613730
• CHEMBL44704
• NSC-613730

• Inchi： 1S/C18H20O5/c1-20-15-8-7-12(10-16(15)21-2)5-6-13-9-14(19)18(23-4)17(11-13)22-3/h5-11,19H,1-4H3/b6-5-
• InChI Key： IMUMNNFSYPVDEW-WAYWQWQTSA-N
• SMILES： O(C)C1=C(C(=CC(/C=C\C2C=CC(=C(C=2)OC)OC)=C1)O)OC

Computed Properties

• Exact Mass: 316.1311
• Monoisotopic Mass: 316.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• PSA: 57.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes